Cas no 2097953-42-7 (3-Bromo-N-(piperidin-4-yl)pyridin-2-amine dihydrochloride)

• Product Name: 3-Bromo-N-(piperidin-4-yl)pyridin-2-amine dihydrochloride
• CAS No: 2097953-42-7
• MF: C₁₀H₁₆BrCl₂N₃
• MW: 329.06413936615
• CID: 5056598
• Update Time: 2025-11-07

3-Bromo-N-(piperidin-4-yl)pyridin-2-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-bromo-N-(piperidin-4-yl)pyridin-2-amine dihydrochloride
• 3-bromo-N-piperidin-4-ylpyridin-2-amine;dihydrochloride
• 3-Bromo-N-(piperidin-4-yl)pyridin-2-amine dihydrochloride

• Inchi： 1S/C10H14BrN3.2ClH/c11-9-2-1-5-13-10(9)14-8-3-6-12-7-4-8;;/h1-2,5,8,12H,3-4,6-7H2,(H,13,14);2*1H
• InChI Key： JEQZONKVPSLJRH-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN=C1NC1CCNCC1.Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 171
• Topological Polar Surface Area: 37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 3-Bromo-N-(piperidin-4-yl)pyridin-2-amine dihydrochloride

3-Bromo-N-(piperidin-4-yl)pyridin-2-amine dihydrochloride (CAS No. 2097953-42-7): A Comprehensive Overview of Its Properties and Applications

3-Bromo-N-(piperidin-4-yl)pyridin-2-amine dihydrochloride (CAS No. 2097953-42-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its brominated pyridine and piperidine moieties, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique structural features make it a valuable building block for drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting neurological and metabolic disorders.

The growing interest in 3-Bromo-N-(piperidin-4-yl)pyridin-2-amine dihydrochloride is driven by its potential applications in medicinal chemistry. Researchers are increasingly exploring its role in the design of small-molecule drugs, especially those targeting protein-protein interactions (PPIs) and enzyme modulation. With the rise of precision medicine and personalized therapies, this compound's ability to act as a scaffold for tailored drug candidates aligns with current trends in healthcare innovation.

From a synthetic perspective, CAS No. 2097953-42-7 offers several advantages. Its bromine substituent provides a reactive site for further functionalization, enabling chemists to introduce diverse pharmacophores. The piperidine ring, a common motif in drug design, enhances the compound's bioavailability and metabolic stability. These attributes make it a preferred choice for researchers working on central nervous system (CNS) therapeutics and GPCR-targeted drugs, areas that dominate modern pharmaceutical R&D.

In the context of AI-driven drug discovery, 3-Bromo-N-(piperidin-4-yl)pyridin-2-amine dihydrochloride has emerged as a subject of computational modeling studies. Machine learning algorithms are being employed to predict its interactions with biological targets, accelerating the identification of novel drug candidates. This synergy between computational chemistry and experimental validation exemplifies the compound's relevance in cutting-edge research.

Environmental and regulatory considerations also play a role in the compound's usage. While 3-Bromo-N-(piperidin-4-yl)pyridin-2-amine dihydrochloride is not classified as hazardous, its handling requires adherence to standard laboratory safety protocols. Researchers emphasize the importance of green chemistry principles when working with such intermediates, ensuring minimal environmental impact during synthesis and disposal.

The commercial availability of CAS No. 2097953-42-7 has expanded in recent years, catering to the demands of academic and industrial laboratories. Suppliers often highlight its high purity (>98%) and compatibility with high-throughput screening (HTS) platforms, making it a practical choice for large-scale drug development projects. Additionally, its stability under various storage conditions ensures consistent performance in long-term studies.

Looking ahead, the applications of 3-Bromo-N-(piperidin-4-yl)pyridin-2-amine dihydrochloride are expected to diversify further. With advancements in bioconjugation techniques and proteolysis-targeting chimeras (PROTACs), this compound could play a pivotal role in next-generation therapeutics. Its adaptability to multiple chemical transformations positions it as a cornerstone in the toolkit of modern medicinal chemists.

In summary, 3-Bromo-N-(piperidin-4-yl)pyridin-2-amine dihydrochloride (CAS No. 2097953-42-7) represents a critical asset in contemporary drug discovery. Its structural versatility, combined with its alignment with trending research themes like AI-aided molecular design and sustainable synthesis, underscores its enduring value. As the scientific community continues to unravel its potential, this compound is poised to contribute significantly to breakthroughs in life sciences and beyond.